Cas no 1692708-54-5 (1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde)

• Product Name: 1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde
• CAS No: 1692708-54-5
• MF: C₁₁H₈F₂N₂O
• MW: 222.190829277039
• CID: 5797551
• Update Time: 2025-06-09

1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde, 1-[(3,4-difluorophenyl)methyl]-
• 1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde

• Inchi： 1S/C11H8F2N2O/c12-10-2-1-8(3-11(10)13)4-15-5-9(6-16)14-7-15/h1-3,5-7H,4H2
• InChI Key： NHLNDHGYVURVGN-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(F)C(F)=C2)C=C(C=O)N=1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 386.2±32.0 °C(Predicted)
• pka: 2.36±0.61(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde

Introduction to 1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde (CAS No. 1692708-54-5) and Its Applications in Modern Chemical Biology

1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde, identified by the CAS number 1692708-54-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both 3,4-difluorobenzyl and aldehyde functional groups in its molecular framework imparts unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The aldehyde group at the 4-position of the imidazole ring serves as a reactive site for various chemical transformations, including condensation reactions with amines to form Schiff bases, or participation in Michael additions and aldol reactions. These reactivity patterns make 1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde a versatile building block for constructing more complex pharmacophores. The 3,4-difluorobenzyl moiety, on the other hand, introduces electronic and steric effects that can influence the compound's solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been growing interest in exploring the therapeutic potential of imidazole derivatives. The structural motif of imidazole is commonly found in natural products and pharmaceuticals, exhibiting activities ranging from antifungal and antiviral to anticancer and anti-inflammatory effects. The introduction of fluorine atoms into the benzyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors for drug-like properties. This modification has been widely employed in medicinal chemistry to improve binding affinity and reduce susceptibility to enzymatic degradation.

One of the most compelling applications of 1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde is in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. For instance, researchers have leveraged this compound to design inhibitors of kinases and other protein tyrosine phosphatases (PTPs). The aldehyde functionality allows for covalent bond formation with nucleophilic residues on target enzymes, leading to irreversible inhibition. Such mechanisms are particularly useful in cancer therapy, where sustained suppression of key signaling pathways can lead to tumor regression.

Recent studies have also highlighted the role of 1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde in modulating immune responses. Imidazole derivatives have been shown to interact with immunoregulatory receptors such as TLRs (Toll-like receptors) and NLRs (NOD-like receptors), influencing cytokine production and immune cell polarization. The structural features of this compound enable it to selectively engage with specific immune pathways without significant off-target effects. This specificity is crucial for developing immunotherapies that can modulate immune surveillance against pathogens or malignant cells.

The synthesis of 1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts acylation followed by formylation at the 4-position of the imidazole ring. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce the 3,4-difluorobenzyl group efficiently. These synthetic strategies ensure high yield and purity, which are essential for downstream applications in drug discovery.

The pharmacokinetic profile of 1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde has been extensively studied to optimize its bioavailability. Fluorinated aromatic compounds often exhibit prolonged half-lives due to reduced metabolic clearance by cytochrome P450 enzymes. Additionally, computational modeling techniques such as molecular docking have been used to predict binding interactions between this compound and potential biological targets. These virtual screening approaches accelerate the identification of lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

In conclusion, 1-(3,4-difluorobenzyl)-1H-imidazole-4-carbaldehyde (CAS No. 1692708-54-5) represents a promising scaffold for developing novel therapeutic agents with diverse biological activities. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting cancer, inflammation, and infectious diseases. As research continues to uncover new applications for imidazole derivatives, 3(44-difluorobenzyl)-imidazole compounds will undoubtedly play a pivotal role in advancing modern medicine.